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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B3425472 Get Quote

This in-depth guide provides critical safety information for Ethyl 2-bromopropionate, a key

reagent in pharmaceutical and chemical synthesis. The following sections detail its

identification, hazards, physical and chemical properties, and toxicological and ecological

impact, compiled from various material safety data sheets. This document is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

use.

Chemical Identification
This section provides fundamental identification details for Ethyl 2-bromopropionate.

Identifier Value

Chemical Name Ethyl 2-bromopropionate

Synonyms
2-Bromopropanoic Acid Ethyl Ester, Ethyl α-

bromopropionate

CAS Number 535-11-5[1]

Molecular Formula C5H9BrO2[1]

Molecular Weight 181.03 g/mol [2]

Chemical Structure CH3CHBrCOOC2H5
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Hazard Identification
Ethyl 2-bromopropionate is classified as a hazardous substance. The following table

summarizes its GHS classification and associated warnings.

Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquids Category 3[1][2] Danger[1][2]
H226: Flammable

liquid and vapor[1][2]

Skin

Corrosion/Irritation
Category 1B[1][2] Danger[1][2]

H314: Causes severe

skin burns and eye

damage[1][2]

Acute Toxicity, Oral

Category 4 (Harmful if

swallowed - in some

classifications)

Warning[2]
H302: Harmful if

swallowed[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation - in some

classifications)

Warning[2]
H335: May cause

respiratory irritation[2]

Physical and Chemical Properties
Key physical and chemical properties of Ethyl 2-bromopropionate are outlined below,

providing essential data for handling and storage.
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Property Value

Appearance Colorless to pale yellow liquid[1]

Odor Pungent, fruity[1]

Boiling Point 156-160 °C[3]

Density 1.394 g/mL at 25 °C[3]

Flash Point 51 °C (123.8 °F) - closed cup[3]

Solubility
Sparingly soluble in water; soluble in organic

solvents like ethanol and ether.[1]

Refractive Index n20/D 1.446 (lit.)[3]

Vapor Pressure No data available

Vapor Density No data available

Toxicological Information
Ethyl 2-bromopropionate is moderately toxic and corrosive. The available toxicological data is

summarized below. It is important to note that detailed experimental protocols for these studies

are not publicly available.
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Metric Value Species Notes

LD50 (Oral) 281 mg/kg[1][4] Rabbit
Moderately toxic upon

acute ingestion.

Skin Corrosion
Causes severe

burns[1][2]
N/A

Direct contact can

lead to chemical

burns.[1]

Eye Irritation
Causes serious eye

damage[1][2]
N/A

A lachrymator,

causing irritation and

tearing.[2]

Inhalation
May cause respiratory

irritation.[1][2]
N/A

Inhalation of vapors

can irritate the

mucous membranes

and upper respiratory

tract.[1] Prolonged

exposure may lead to

liver and kidney

damage.[1]

Carcinogenicity

Not classified as a

human carcinogen by

IARC or EPA.[1]

N/A

No conclusive

evidence of

carcinogenicity.[1]

Mutagenicity Ames test: positive[5] N/A

Ecological Information
Information on the environmental impact of Ethyl 2-bromopropionate is limited. The available

data suggests the following:
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Parameter Information

Ecotoxicity
No specific data available. Do not allow to enter

drains or surface water.[5][6]

Persistence and Degradability
Insoluble in water and may persist in the

environment.[5]

Bioaccumulation No information available.[5]

Mobility in Soil
Low water solubility suggests it is not likely to be

mobile in the environment.[5]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited (e.g., the specific methodology

for the LD50 test in rabbits) are not provided in the publicly available Material Safety Data

Sheets. Researchers should consult specialized toxicological databases or literature for such

information. The provided data is a summary for hazard assessment and safe handling

guidance.

Safe Handling and Emergency Workflow
The following diagram illustrates a logical workflow for the safe handling of Ethyl 2-
bromopropionate, from preparation to disposal, including emergency procedures.
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Safe Handling and Emergency Workflow for Ethyl 2-Bromopropionate

Preparation

Handling and Use Spill Response Exposure Response

Waste Disposal

Review MSDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Ground Equipment to Prevent
Static Discharge Evacuate Area

Spill Occurs

Skin Contact:
Immediately flush with water for 15 mins

Exposure Occurs

Eye Contact:
Immediately flush with water for 15 mins

Exposure Occurs

Inhalation:
Move to fresh air

Exposure Occurs

Ingestion:
Do NOT induce vomiting. Rinse mouth.

Exposure Occurs

Keep Away from Ignition Sources

Store in a Cool, Dry, Well-Ventilated Area

Dispose of as Hazardous Waste

Contain Spill with Inert Material

Collect and Place in a
Sealed Container for Disposal

Seek Immediate Medical Attention

Follow Local and National Regulations

Click to download full resolution via product page
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Caption: Workflow for safe handling, emergency response, and disposal of Ethyl 2-
bromopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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